Cas no 2060053-61-2 (2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid)

• Product Name: 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• CAS No: 2060053-61-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD30486972
• CID: 5173733
• PubChem ID: 131564669
• Update Time: 2025-07-20

2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-2-(1-methylethyl)-
• 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

• MDL： MFCD30486972
• Inchi： 1S/C12H14O4/c1-8(2)12(11(13)14)7-15-9-5-3-4-6-10(9)16-12/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： ARDOIDRYCCSHGW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1(C(C)C)C(O)=O

Additional information on 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

Comprehensive Overview of 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (CAS No. 2060053-61-2)

The compound 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid, identified by its CAS number 2060053-61-2, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. This benzodioxine derivative features a carboxylic acid functional group, which enhances its potential for diverse applications, including drug development and material science. Its molecular framework combines a dihydrobenzodioxine core with an isopropyl substituent, making it a versatile intermediate for synthetic modifications.

In recent years, the demand for specialty chemicals like 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid has surged due to their role in designing novel therapeutics. Researchers are particularly intrigued by its potential as a building block for small-molecule drugs, especially in targeting inflammatory and metabolic disorders. The compound's carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS 2060053-61-2 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing, addressing concerns about environmental impact and resource efficiency.

From an analytical perspective, 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, critical for quality control in industrial and academic settings. The compound's stability under various conditions is also a key focus, as it influences storage and handling protocols.

In the context of drug discovery, this compound's benzodioxine scaffold is noteworthy for its resemblance to biologically active motifs found in natural products. Its potential as a pharmacophore has led to investigations into its bioavailability and metabolic pathways. Such studies are essential for optimizing its use in preclinical research and lead compound development.

The commercial availability of CAS 2060053-61-2 has expanded, with suppliers offering it in varying purities to meet research needs. Pricing trends reflect its niche status, with costs influenced by scale and customization requirements. As interest grows, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its adoption in innovative applications.

Looking ahead, 2-(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid exemplifies the intersection of chemical innovation and practical utility. Its role in advancing precision medicine and material science underscores the importance of continued exploration. For researchers and industry professionals, this compound represents both a challenge and an opportunity to push the boundaries of molecular design.